![molecular formula C14H18ClNO2 B250163 1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine](/img/structure/B250163.png)
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine
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Overview
Description
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine, also known as JZL184, is a potent and selective inhibitor of monoacylglycerol lipase (MAGL), which is an enzyme that breaks down the endocannabinoid 2-arachidonoylglycerol (2-AG) in the brain. 2-AG is an important neurotransmitter that is involved in a variety of physiological processes, including pain sensation, appetite, and mood regulation. By inhibiting MAGL, JZL184 increases the levels of 2-AG in the brain, which can have a range of effects on the body.
Mechanism of Action
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine works by inhibiting MAGL, which is an enzyme that breaks down 2-AG in the brain. By inhibiting MAGL, this compound increases the levels of 2-AG in the brain, which can have a range of effects on the body. For example, 2-AG can activate cannabinoid receptors in the brain, which can reduce pain sensation, increase appetite, and affect mood.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the body. For example, studies have shown that this compound can increase the levels of 2-AG in the brain, which can activate cannabinoid receptors and reduce pain sensation. Other studies have looked at the effects of this compound on appetite regulation, mood, and addiction.
Advantages and Limitations for Lab Experiments
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine has several advantages for lab experiments, including its potency and selectivity in inhibiting MAGL. However, there are also limitations to its use, including the fact that it may have off-target effects on other enzymes and receptors in the brain. Additionally, this compound can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine and its effects on the body. For example, more studies are needed to determine the long-term effects of this compound on the brain and body. Additionally, researchers are exploring the use of this compound as a potential treatment for pain, addiction, and other conditions. Finally, further research is needed to develop new and more potent inhibitors of MAGL that can be used in scientific research and potentially in clinical settings.
Synthesis Methods
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine can be synthesized using a variety of methods, including the reaction of 1-(4-chloro-3-methylphenoxy)acetyl chloride with piperidine in the presence of a base, such as triethylamine. Other methods involve the use of different reagents and catalysts, but the overall goal is to produce a compound that is both potent and selective in its inhibition of MAGL.
Scientific Research Applications
1-[(4-Chloro-3-methylphenoxy)acetyl]piperidine has been used extensively in scientific research to study the role of 2-AG in the brain and its effects on various physiological processes. For example, studies have shown that this compound can reduce pain sensation in mice by increasing the levels of 2-AG in the brain. Other studies have looked at the effects of this compound on appetite regulation, mood, and addiction.
Properties
Molecular Formula |
C14H18ClNO2 |
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Molecular Weight |
267.75 g/mol |
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-1-piperidin-1-ylethanone |
InChI |
InChI=1S/C14H18ClNO2/c1-11-9-12(5-6-13(11)15)18-10-14(17)16-7-3-2-4-8-16/h5-6,9H,2-4,7-8,10H2,1H3 |
InChI Key |
WQQUXJVZRHSSHS-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)OCC(=O)N2CCCCC2)Cl |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)N2CCCCC2)Cl |
Origin of Product |
United States |
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